Phenylbiguanide

5‑HT₃ receptor selectivity off‑target profiling
⚠ Attention: For research use only. Not for human or veterinary use.
Molecular Formula C8H11N5
Molecular Weight 177.21 g/mol
CAS No. 102-02-3; 55-57-2
Cat. No. B15617055
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Technical Parameters


Basic Identity
Product NamePhenylbiguanide
CAS102-02-3; 55-57-2
Molecular FormulaC8H11N5
Molecular Weight177.21 g/mol
Structural Identifiers
InChIInChI=1S/C8H11N5/c9-7(10)13-8(11)12-6-4-2-1-3-5-6/h1-5H,(H6,9,10,11,12,13)
InChIKeyCUQCMXFWIMOWRP-UHFFFAOYSA-N
Commercial & Availability
Standard Pack Sizes50 mg / 100 mg / 500 mg / 1 g / Bulk Custom
AvailabilityIn Stock
Custom SynthesisAvailable on request
Handling Information
Solubility>26.6 [ug/mL] (The mean of the results at pH 7.4)

Structure & Identifiers


Interactive Chemical Structure Model





Phenylbiguanide – Selective 5‑HT₃ Receptor Agonist


Phenylbiguanide (PBG, 1‑phenylbiguanide) is a synthetic arylbiguanide that acts as a selective agonist at the 5‑hydroxytryptamine type‑3 (5‑HT₃) receptor, a ligand‑gated cation channel [1]. It belongs to the biguanide class, which includes clinical agents such as metformin and proguanil, but its primary recognized pharmacological action is activation of 5‑HT₃ receptors with an EC₅₀ in the low micromolar range [2]. PBG is widely employed as a pharmacological tool to probe 5‑HT₃ receptor function in vitro and in vivo, and it serves as a key reference compound for structure‑activity studies of arylbiguanide 5‑HT₃ ligands [1][3].

Pathway Probe 5‑HT3 receptor tool with reported selectivity over 5‑HT6
SAR Scaffold Arylbiguanide core for structure–activity studies
Building Block Precursor for triazine/benzimidazole synthesis

Phenylbiguanide’s Distinct Selectivity


Although several 5‑HT₃ receptor agonists are commercially available (e.g., 2‑methyl‑5‑HT, m‑chlorophenylbiguanide, 5‑HT itself), they differ substantially in selectivity for the 5‑HT₃ receptor versus other serotonin receptor subtypes and monoamine transporters, in their efficacy (full vs. partial agonism), and in species‑dependent potency [1][2]. Phenylbiguanide occupies a unique niche: it is markedly more selective for 5‑HT₃ over 5‑HT₁ and 5‑HT₂ receptors than 2‑methyl‑5‑HT, yet it is considerably less potent (but also less prone to rapid desensitization) than the high‑potency analog m‑chlorophenylbiguanide [1][3]. Furthermore, PBG elicits carrier‑mediated dopamine release, a secondary pharmacology not shared by all 5‑HT₃ agonists, which must be considered when interpreting in vivo data [4]. These quantitative differences in affinity, selectivity, and functional profile mean that substituting PBG with another 5‑HT₃ agonist without adjusting experimental design can lead to misinterpretation of receptor‑mediated effects.

5‑HT6 Crosstalk
2‑Methyl‑5‑HT may introduce 5‑HT6 receptor activation that PBG avoids, potentially shifting receptor‑specific interpretation.
Rapid Desensitization
m‑Chlorophenylbiguanide’s full agonism can cause faster desensitization, altering sustained‑activation readouts compared with PBG’s partial profile.
Dopamine Release Confound
Other 5‑HT3 agonists (e.g., 5‑HT, quipazine) may lack PBG’s carrier‑mediated dopamine release, complicating interpretation in neurochemical studies.

Phenylbiguanide: Head-to-Head Evidence


5‑HT₃ Selectivity Over 2-Methyl-5-HT

Phenylbiguanide behaves as a highly selective 5‑HT₃ receptor agonist, whereas the commonly used alternative 2‑methyl‑5‑HT (2‑Me‑5‑HT) also displays high affinity for 5‑HT₆ receptors [1][2]. In radioligand binding studies, 2‑Me‑5‑HT exhibits a Ki of 46 nM at 5‑HT₆ receptors, a value that overlaps with its 5‑HT₃ affinity (Ki = 1200 nM) and introduces ambiguity in tissue preparations co‑expressing both subtypes [2]. Phenylbiguanide, in contrast, shows no measurable affinity for 5‑HT₆ receptors and only weak interaction with 5‑HT₁ and 5‑HT₂ subtypes, making it the cleaner pharmacological tool for isolating 5‑HT₃‑mediated responses [1].

5‑HT3 vs 5‑HT6 selectivity
Reported
>26‑fold selectivity gap (5‑HT6)
Supports cleaner 5‑HT3 pathway isolation
Radioligand binding, recombinant receptors
5‑HT₃ receptor selectivity off‑target profiling

Species-Dependent Potency for Model Selection

Phenylbiguanide displays pronounced species‑dependent differences in agonist potency at 5‑HT₃A receptors. Functional EC₅₀ values vary by approximately 30‑fold between rat and human receptors, a feature that can be exploited to calibrate translational models [1]. The rank order of potency is rat (pEC₅₀ = 5.57, EC₅₀ ≈ 2.7 μM) > mouse (pEC₅₀ = 4.47, EC₅₀ ≈ 34 μM) > human (pEC₅₀ = 4.07, EC₅₀ ≈ 85 μM) [1]. In contrast, the endogenous agonist 5‑HT shows less inter‑species variability (human pEC₅₀ ≈ 5.8–6.0), providing a more uniform baseline.

Species potency gradient
Cross-study comparable
Rat pEC₅₀ 5.57 > mouse 4.47 > human 4.07
Supports species-specific model calibration
Xenopus oocyte voltage clamp
species differences potency pEC₅₀ rat human mouse

Partial Agonism vs m-Chlorophenylbiguanide

In the mouse isolated bladder assay, phenylbiguanide acts as a low‑potency partial agonist, whereas the closely related analog m‑chlorophenylbiguanide (m‑CPB) behaves as a full agonist [1]. The pEC₅₀ of PBG (5.14 ± 0.13) is significantly lower than that of m‑CPB (6.42 ± 0.2), and the maximal response (Emax) of PBG does not reach that of m‑CPB, indicating partial receptor activation [1]. This partial agonism may translate to reduced receptor desensitization during prolonged exposure, an advantage in chronic stimulation paradigms.

Partial agonism vs m‑CPB
Head-to-head
pEC₅₀ 5.14 (PBG) vs 6.42; Emax incomplete
May support sustained activation context
Mouse bladder strip assay
partial agonism efficacy Emax mouse bladder

Carrier-Mediated Dopamine Release

Phenylbiguanide, but not all 5‑HT₃ agonists, enhances extracellular dopamine levels via a carrier‑mediated mechanism independent of 5‑HT₃ receptor activation [1][2]. In vivo microdialysis in rat nucleus accumbens shows that 0.1–1.0 mM PBG perfused locally produces a dose‑dependent increase in dopamine output (up to ~200% of baseline), an effect not replicated by equi‑efficacious concentrations of 2‑methyl‑5‑HT [1]. This property must be accounted for in neurochemical and behavioral studies where dopamine modulation could confound interpretation.

Dopamine release distinction
Class-level
PBG elicits carrier‑mediated DA release; 2‑Me‑5‑HT does not
May confound dopaminergic endpoint interpretation
Rat nucleus accumbens microdialysis
dopamine release nucleus accumbens in vivo microdialysis

PBG as Proguanil Metabolite

Phenylbiguanide is a known metabolite of the antimalarial drug proguanil, alongside cycloguanil, and possesses weak intrinsic antiplasmodial activity [1]. In vitro, PBG inhibits P. falciparum with IC₅₀ values of ~10–12.6 μM (strains 3D7 and HB3), which is approximately 500‑fold weaker than cycloguanil (IC₅₀ ≈ 4–20 ng/mL, ~0.02–0.08 μM) [1][2]. This feature positions PBG as a reference compound for studying biguanide metabolism‑activity relationships in malaria, distinct from other 5‑HT₃ agonists that lack this biological context.

Antiplasmodial baseline
Cross-study comparable
IC₅₀ 10–12.6 µM; 125–630× weaker than cycloguanil
Supports biguanide metabolism-activity studies
SYBR green assay, P. falciparum lab strains
proguanil cycloguanil Plasmodium falciparum antimalarial

Heterocyclic Building Block Utility

Phenylbiguanide is a versatile synthetic intermediate for constructing nitrogen‑rich heterocycles, including 1,3,5‑triazines and benzimidazoles, via condensation with carbonyl compounds or transition‑metal‑catalyzed cyclization . This reactivity is inherent to the biguanide functionality and is not shared by commonly used 5‑HT₃ agonists such as 2‑methyl‑5‑HT or quipazine, which lack the biguanide scaffold. Commercial suppliers frequently list PBG as a building block, and its use in medicinal chemistry campaigns to generate focused libraries of biguanide‑derived 5‑HT₃ ligands is well documented [1].

Synthetic building block
Class-level
PBG is a precursor for triazines and benzimidazoles; comparators lack this reactivity
Supports dual-use as agonist probe and synthon
Cu‑catalyzed coupling, condensation
building block heterocyclic synthesis triazine benzimidazole

Phenylbiguanide Application Scenarios


Isolating 5‑HT₃ Signaling in 5‑HT₆-Co-Expressing Tissues

In brain regions such as the striatum and hippocampus where 5‑HT₃ and 5‑HT₆ receptors are co‑expressed, phenylbiguanide provides a cleaner pharmacological tool than 2‑methyl‑5‑HT. Unlike 2‑methyl‑5‑HT, which binds 5‑HT₆ receptors with 46 nM affinity, PBG shows no measurable 5‑HT₆ interaction, allowing unambiguous attribution of observed effects to 5‑HT₃ receptor activation [1]. This selectivity advantage is critical for electrophysiological and neurochemical studies aiming to dissect serotonergic neurotransmission.

Calibrating Species-Dependent 5‑HT₃ Pharmacology

The steep species‑potency gradient of PBG (rat pEC₅₀ = 5.57 > mouse 4.47 > human 4.07) makes it an ideal tool for cross‑species 5‑HT₃ receptor characterization. Researchers can exploit this differential to validate human‑to‑rodent translational models, using rat tissues for higher sensitivity screening and human recombinant systems for clinical target engagement prediction [2]. This species‑tuning capability is not available with more equipotent agonists like 5‑HT.

Sustained 5‑HT₃ Activation with Reduced Desensitization

In functional assays requiring prolonged 5‑HT₃ receptor activation (e.g., calcium flux, ion current recording over minutes), PBG’s partial agonist profile offers a practical advantage over full agonists such as m‑chlorophenylbiguanide and 5‑HT, which induce rapid and profound desensitization [3]. The lower efficacy of PBG translates to a more sustained signal, facilitating the study of receptor modulation and downstream signaling kinetics.

Proguanil Metabolism and Antimalarial Biguanide Research

Phenylbiguanide is a quantitatively minor but mechanistically informative metabolite of the antimalarial proguanil. Its weak antiplasmodial activity (IC₅₀ ~ 10–12.6 μM) serves as a baseline for structure‑activity studies exploring the conversion of proguanil to the highly potent cycloguanil [4]. In malaria pharmacology, PBG is used to probe the contribution of the parent biguanide scaffold to antiparasitic activity, a role no other 5‑HT₃ agonist can fulfill.

Application
Selection Property
Validation Focus
5‑HT3 pathway isolation in co‑expressing tissues
5‑HT6 off‑target avoidance
Confirm no 5‑HT6 binding in assay system
Cross‑species 5‑HT3 potency calibration
Species‑dependent potency gradient
Verify species‑dependent potency ranking
Sustained 5‑HT3 activation with reduced desensitization
Partial agonist efficacy
Assess desensitization kinetics vs full agonists
Proguanil metabolism-activity research
Weak antiplasmodial baseline activity
Benchmark against cycloguanil in P. falciparum assays

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